Cas no 2185590-01-4 (N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide)

N-(3-Methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide is a synthetic organic compound featuring a pyrrolidine core substituted with a thiophene and a methoxyphenyl carboxamide group. Its structural design combines aromatic and heterocyclic moieties, making it a versatile intermediate in medicinal chemistry and drug discovery. The presence of the thiophene ring enhances electronic properties, while the methoxyphenyl group contributes to solubility and binding affinity. This compound is particularly valuable in the development of bioactive molecules, offering potential applications in CNS-targeting therapeutics or enzyme modulation. Its well-defined synthesis route and stability under standard conditions further support its utility in research and pharmaceutical development.
N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide structure
2185590-01-4 structure
Product Name:N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
CAS No:2185590-01-4
MF:C16H18N2O2S
MW:302.391322612762
CID:5338052
Update Time:2025-05-22

N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
    • N-(3-methoxyphenyl)-3-thiophen-2-ylpyrrolidine-1-carboxamide
    • Inchi: 1S/C16H18N2O2S/c1-20-14-5-2-4-13(10-14)17-16(19)18-8-7-12(11-18)15-6-3-9-21-15/h2-6,9-10,12H,7-8,11H2,1H3,(H,17,19)
    • InChI Key: GXQTUQQDRTZANA-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1CN(C(NC2C=CC=C(C=2)OC)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 366
  • XLogP3: 2.7
  • Topological Polar Surface Area: 69.8

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Additional information on N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide

Comprehensive Overview of N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2185590-01-4)

N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2185590-01-4) is a novel synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining a pyrrolidine core with thiophene and methoxyphenyl substituents, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its hybrid heterocyclic architecture.

The compound's CAS number 2185590-01-4 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmacological studies. Its IUPAC name reflects the intricate bonding pattern: the pyrrolidine-1-carboxamide backbone is linked to a 3-methoxyphenyl group and a thiophen-2-yl moiety. Such structural complexity often correlates with enhanced binding affinity and selectivity, which is why this molecule is frequently discussed in forums exploring structure-activity relationships (SAR) and fragment-based drug design.

In recent years, the demand for small-molecule inhibitors and allosteric modulators has surged, driven by advancements in precision medicine. N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide aligns with these trends due to its potential interactions with G-protein-coupled receptors (GPCRs) and kinases, both of which are hot topics in oncology and neurodegenerative disease research. Online searches for terms like "pyrrolidine derivatives in drug discovery" or "thiophene-based therapeutics" often highlight this compound's relevance.

From a synthetic chemistry perspective, the preparation of CAS 2185590-01-4 involves multi-step organic transformations, including amide coupling and heterocyclic ring functionalization. These methods are widely covered in academic literature, with many researchers seeking optimization protocols for improved yield and purity. The compound's lipophilicity and hydrogen-bonding capacity also make it a subject of interest in computational chemistry studies, where molecular docking and QSAR modeling are frequently applied.

Beyond its biochemical applications, N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide is also explored in material science, particularly in the development of organic semiconductors. The thiophene unit's electron-rich nature contributes to charge transport properties, a feature highly valued in optoelectronic devices. This dual applicability in pharmaceuticals and advanced materials underscores the compound's versatility.

For those investigating patent landscapes, CAS 2185590-01-4 appears in several filings related to central nervous system (CNS) disorders and inflammatory pathways. Its methoxyphenyl group is often associated with improved blood-brain barrier penetration, a key consideration in neurotherapeutic development. Queries such as "pyrrolidine carboxamide patents" or "thiophene medicinal chemistry" frequently lead to discussions about this compound's proprietary potential.

In summary, N-(3-methoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2185590-01-4) represents a multifaceted molecule with broad interdisciplinary appeal. Its structural attributes and functional groups position it as a valuable entity in both drug discovery pipelines and emerging technologies, ensuring sustained interest from the scientific community.

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